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Compound Name:
Ethyl 2-hydroxy-5-

methoxybenzoate

CAS No.: 22775-40-2

Cat. No.: B1212179

Get Quote

An In-Depth Technical Guide to the Structural Elucidation of Ethyl 2-hydroxy-5-
methoxybenzoate

Introduction
Ethyl 2-hydroxy-5-methoxybenzoate is an aromatic ester with the chemical formula

C₁₀H₁₂O₄ and a molecular weight of approximately 196.20 g/mol .[1] This compound, also

known by synonyms such as Ethyl 5-methoxysalicylate, belongs to the benzoate ester family

and is characterized by a benzene ring substituted with a hydroxyl group, a methoxy group,

and an ethyl ester group.[1] Its structure lends itself to applications in organic synthesis and

potentially in the development of new pharmaceutical agents, owing to the biological activities

associated with related phenolic and salicylic acid derivatives.

The unambiguous determination of its molecular structure is a critical step in its synthesis,

quality control, and application. This guide provides a comprehensive overview of the principles

and methodologies for the structural elucidation of Ethyl 2-hydroxy-5-methoxybenzoate,

integrating data from nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)
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spectroscopy, and mass spectrometry (MS). The causality behind experimental choices and

the self-validating nature of the combined analytical approach are emphasized throughout.

Synthesis of Ethyl 2-hydroxy-5-methoxybenzoate
A common and efficient method for the synthesis of Ethyl 2-hydroxy-5-methoxybenzoate is

the Fischer esterification of 2-hydroxy-5-methoxybenzoic acid with ethanol in the presence of

an acid catalyst.

Experimental Protocol: Fischer Esterification
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-

hydroxy-5-methoxybenzoic acid (1.0 equivalent) in an excess of absolute ethanol.

Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or hydrochloric acid (typically 2-3 drops), to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain this temperature for several hours (typically

4-6 hours). The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid with a saturated solution of sodium bicarbonate.

Extraction: Extract the product into an organic solvent such as ethyl acetate. Wash the

organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

Further purification can be achieved by column chromatography on silica gel using a suitable

eluent system (e.g., a mixture of hexane and ethyl acetate).

The final product should be a colorless oil or a crystalline solid, which can then be subjected to

structural analysis.

Structural Elucidation Workflow
The comprehensive structural elucidation of Ethyl 2-hydroxy-5-methoxybenzoate relies on

the synergistic use of multiple spectroscopic techniques. The general workflow is depicted in
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the following diagram:

Structural Elucidation Workflow for Ethyl 2-hydroxy-5-methoxybenzoate
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Predicted MS Fragmentation of Ethyl 2-hydroxy-5-methoxybenzoate

[M]⁺˙
m/z = 196

[M - OCH₂CH₃]⁺
m/z = 151

- OCH₂CH₃

[M - COOCH₂CH₃]⁺
m/z = 123

- COOCH₂CH₃

[M - CH₂CH₃]⁺
m/z = 167

- CH₂CH₃

Click to download full resolution via product page

Caption: A diagram showing the predicted major fragmentation pathways for Ethyl 2-hydroxy-
5-methoxybenzoate in mass spectrometry.
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Experimental Protocol for GC-MS Analysis
Sample Preparation: Prepare a dilute solution of the purified compound in a volatile organic

solvent (e.g., methanol or dichloromethane).

GC Separation: Inject the sample into a gas chromatograph (GC) equipped with a suitable

capillary column to separate the compound from any impurities.

MS Detection: The eluent from the GC is introduced into the mass spectrometer, where the

compound is ionized (typically by electron ionization, EI).

Data Acquisition: The mass spectrometer separates the resulting ions based on their mass-

to-charge ratio (m/z) and records the mass spectrum.

Data Analysis: Identify the molecular ion peak to confirm the molecular weight. Analyze the

fragmentation pattern to identify characteristic fragment ions and propose fragmentation

mechanisms that are consistent with the proposed structure.

Conclusion
The structural elucidation of Ethyl 2-hydroxy-5-methoxybenzoate is a systematic process

that requires the integration of data from multiple spectroscopic techniques. NMR spectroscopy

provides the detailed carbon-hydrogen framework, IR spectroscopy confirms the presence of

key functional groups, and mass spectrometry establishes the molecular weight and provides

further structural clues through fragmentation analysis. By combining the information from

these complementary techniques, the structure of Ethyl 2-hydroxy-5-methoxybenzoate can

be determined with a high degree of confidence, ensuring its identity and purity for its intended

applications in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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